Cas no 1396887-94-7 (N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]-3-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]-3-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 1396887-94-7
• MF: C₁₂H₁₆F₃NO₃S₂
• MW: 343.385551452637
• CID: 5819079
• PubChem ID: 71787222
• Update Time: 2025-10-14

N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]-3-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxy-2-methyl-3-methylsulfanylpropyl)-3-(trifluoromethyl)benzenesulfonamide
• N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]-3-(trifluoromethyl)benzene-1-sulfonamide
• 1396887-94-7
• N-(2-hydroxy-2-methyl-3-(methylthio)propyl)-3-(trifluoromethyl)benzenesulfonamide
• F6186-0317
• VU0534898-1
• AKOS024536034

• Inchi： 1S/C12H16F3NO3S2/c1-11(17,8-20-2)7-16-21(18,19)10-5-3-4-9(6-10)12(13,14)15/h3-6,16-17H,7-8H2,1-2H3
• InChI Key： BBEYJXLODQONOL-UHFFFAOYSA-N
• SMILES： C1(S(NCC(O)(C)CSC)(=O)=O)=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 343.05237021g/mol
• Monoisotopic Mass: 343.05237021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 100Ų

Additional information on N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]-3-(trifluoromethyl)benzene-1-sulfonamide

Comprehensive Overview of N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]-3-(trifluoromethyl)benzene-1-sulfonamide (CAS 1396887-94-7)

N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]-3-(trifluoromethyl)benzene-1-sulfonamide (CAS 1396887-94-7) is a specialized sulfonamide derivative with a unique molecular structure. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications as an intermediate or active ingredient. The presence of the trifluoromethyl group and methylsulfanyl moiety enhances its bioactivity, making it a subject of interest for drug discovery and material science.

In recent years, the demand for fluorinated compounds like this has surged, driven by their stability and efficacy in medicinal chemistry. Researchers are particularly intrigued by its potential role in targeting enzymes or receptors, given the sulfonamide functional group's known pharmacological properties. The hydroxy and methyl groups further contribute to its solubility and metabolic profile, which are critical factors in drug development.

The synthesis of N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]-3-(trifluoromethyl)benzene-1-sulfonamide involves multi-step organic reactions, often requiring precise control of conditions to achieve high yields. Its CAS 1396887-94-7 identifier ensures accurate tracking in regulatory and commercial databases, which is essential for compliance and safety in industrial applications. Analytical techniques such as NMR, HPLC, and mass spectrometry are typically employed to verify its purity and structure.

From an environmental perspective, the compound's biodegradability and ecotoxicity are under scrutiny, aligning with the global push for green chemistry. Innovations in catalytic processes and solvent-free reactions are being explored to minimize waste during its production. This aligns with the broader trend of sustainable synthesis, a hot topic in both academic and industrial circles.

In the context of AI-driven drug discovery, CAS 1396887-94-7 has been flagged in computational screenings for its structural novelty. Machine learning models predict its potential interactions with biological targets, accelerating the identification of lead compounds. Such advancements resonate with the growing interest in digital chemistry and high-throughput screening methodologies.

Furthermore, the compound's applications extend to material science, where its sulfonamide backbone is investigated for polymer modification and surface functionalization. Its thermal stability and compatibility with other monomers make it a candidate for advanced coatings or adhesives, addressing needs in smart materials development.

For researchers sourcing N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]-3-(trifluoromethyl)benzene-1-sulfonamide, quality benchmarks such as ≥98% purity are often specified. Suppliers emphasize batch-to-batch consistency, a critical factor for reproducibility in experimental studies. Storage recommendations typically include protection from moisture and light to maintain stability over time.

As regulatory frameworks evolve, documentation for CAS 1396887-94-7 must comply with regional chemical inventories like REACH or TSCA. Transparency in hazard communication and handling guidelines ensures safe utilization across laboratories and production facilities. This underscores the importance of regulatory compliance in chemical innovation.

In summary, N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]-3-(trifluoromethyl)benzene-1-sulfonamide represents a versatile chemical entity with cross-disciplinary relevance. Its study bridges gaps between medicinal chemistry, materials engineering, and sustainability, reflecting the dynamic nature of modern scientific inquiry.